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Compound of Interest

Compound Name:
3-Hydroxy-6-methylpyridine-2-

carbaldehyde

Cat. No.: B1315469 Get Quote

CAS Number: 66497-42-5

Chemical Formula: C₇H₇NO₂

Molecular Weight: 137.14 g/mol

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 3-Hydroxy-6-methylpyridine-2-carbaldehyde, a pyridine

derivative of interest to researchers in medicinal chemistry and drug development.

Physicochemical Properties
While experimentally verified data is limited in publicly available literature, a summary of

predicted and known properties is presented in Table 1. These properties are crucial for

understanding the compound's behavior in various experimental settings.
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Property Value Source

CAS Number 66497-42-5 [1]

Molecular Formula C₇H₇NO₂ [1][2]

Molecular Weight 137.14 g/mol [1][2]

Melting Point 106-107 °C ChemicalBook

Boiling Point (Predicted) 283.6 ± 35.0 °C ChemicalBook

Density (Predicted) 1.257 ± 0.06 g/cm³ ChemicalBook

pKa (Predicted) 3.88 ± 0.23 ChemicalBook

Appearance Beige crystalline powder ChemicalBook

Storage Temperature -20°C ChemicalBook

Synthesis and Characterization
Detailed experimental protocols for the synthesis of 3-Hydroxy-6-methylpyridine-2-
carbaldehyde are not readily available in peer-reviewed literature. However, general synthetic

strategies for related pyridine-2-carboxaldehydes often involve the oxidation of the

corresponding methyl or hydroxymethyl pyridine precursor. For instance, methods for the

synthesis of other pyridine-2-carboxaldehyde derivatives have been described, which could

potentially be adapted.[3]

One plausible synthetic approach could involve the selective oxidation of 2,6-lutidine to

introduce the aldehyde and hydroxyl functionalities. This process would likely require multiple

steps, including protection and deprotection of reactive groups to achieve the desired

substitution pattern.

Characterization:

Spectroscopic data is essential for the unambiguous identification and purity assessment of 3-
Hydroxy-6-methylpyridine-2-carbaldehyde. While a comprehensive public spectral database

for this specific compound is not available, the expected spectroscopic features can be

predicted based on its structure.
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¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic

protons on the pyridine ring, the methyl group protons, the aldehyde proton, and the hydroxyl

proton. The chemical shifts and coupling constants of the aromatic protons would be

indicative of the substitution pattern.

¹³C NMR: The carbon NMR spectrum would display signals for the seven carbon atoms in

the molecule, including the characteristic carbonyl carbon of the aldehyde group (typically in

the range of 190-200 ppm) and the carbons of the pyridine ring and the methyl group.

Infrared (IR) Spectroscopy: The IR spectrum should exhibit characteristic absorption bands

for the hydroxyl (O-H) stretching vibration (around 3200-3600 cm⁻¹), the carbonyl (C=O)

stretching of the aldehyde (around 1680-1700 cm⁻¹), and C=C and C=N stretching vibrations

of the pyridine ring.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak

corresponding to the molecular weight of the compound (137.14 g/mol ), which would

confirm its elemental composition.

Biological Activity and Potential Applications
The direct biological activities of 3-Hydroxy-6-methylpyridine-2-carbaldehyde have not been

extensively reported. However, the broader class of pyridine-2-carbaldehyde derivatives and

their thiosemicarbazone analogues have garnered significant attention for their potential

therapeutic applications, particularly as anticancer and antimicrobial agents.

Anticancer Potential:

Research has demonstrated that thiosemicarbazone derivatives of pyridine-2-carboxaldehydes

exhibit potent antitumor activity.[2][4] For example, a study on 3-hydroxy-4-methylpyridine-2-

carboxaldehyde thiosemicarbazone, a structurally related compound, showed significant

antitumor activity in mice with L1210 leukemia. The mechanism of action for these compounds

is often attributed to the inhibition of ribonucleotide reductase, a crucial enzyme for DNA

synthesis and repair, making them attractive candidates for cancer therapy. The anticancer

potential of 3-hydroxypyridine-2-carboxaldehyde N(4)-substituted thiosemicarbazones has

been linked to the targeting of the MAPK superfamily signaling pathway.[5]

Antimicrobial Activity:
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Schiff bases derived from pyridine-2-carbaldehyde have also been investigated for their

antimicrobial properties.[6] While specific data for 3-Hydroxy-6-methylpyridine-2-
carbaldehyde is lacking, related compounds have shown activity against various bacterial and

fungal strains. The chelation of metal ions by these pyridine derivatives can enhance their

antimicrobial efficacy.

Other Applications:

3-Hydroxy-6-methylpyridine-2-carbaldehyde is also utilized as a building block in organic

synthesis. For instance, it is a precursor for the synthesis of spiropyran, a class of compounds

known for their photochromic and magnetic properties.[2]

Experimental Workflows and Signaling Pathways
To illustrate the potential research and development pipeline for compounds like 3-Hydroxy-6-
methylpyridine-2-carbaldehyde, the following diagrams outline a general experimental

workflow and a hypothetical signaling pathway that could be investigated based on the activity

of related compounds.
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Caption: General experimental workflow for the synthesis, characterization, and biological

evaluation of 3-Hydroxy-6-methylpyridine-2-carbaldehyde.
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Caption: Hypothetical signaling pathway illustrating the potential mechanism of action of 3-
Hydroxy-6-methylpyridine-2-carbaldehyde derivatives as anticancer agents through the

inhibition of ribonucleotide reductase.

Conclusion
3-Hydroxy-6-methylpyridine-2-carbaldehyde is a pyridine derivative with potential

applications in medicinal chemistry and materials science. While comprehensive experimental

data for this specific compound is limited, the known biological activities of its structural
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analogues, particularly as anticancer and antimicrobial agents, warrant further investigation.

This technical guide serves as a foundational resource for researchers interested in exploring

the synthesis, characterization, and therapeutic potential of this and related compounds. Future

research should focus on developing robust synthetic routes, conducting thorough

physicochemical and spectroscopic characterization, and performing detailed biological

evaluations to elucidate its mechanism of action and potential for drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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